Cas no 1235280-76-8 (N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide)

• Product Name: N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide
• CAS No: 1235280-76-8
• MF: C₁₉H₂₀FN₃O₂
• MW: 341.37940788269
• CID: 6042468
• PubChem ID: 49693192
• Update Time: 2025-08-03

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide
• N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]pyridine-2-carboxamide
• VU0631803-1
• F5033-7904
• AKOS024492633
• 1235280-76-8
• N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)picolinamide
• N-{[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}pyridine-2-carboxamide

• Inchi： 1S/C19H20FN3O2/c20-16-6-2-1-5-15(16)19(25)23-11-8-14(9-12-23)13-22-18(24)17-7-3-4-10-21-17/h1-7,10,14H,8-9,11-13H2,(H,22,24)
• InChI Key： PDVJIDQZNIFSDP-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C(=O)C3=CC=CC=C3F)CC2)=O)=NC=CC=C1

Computed Properties

• Exact Mass: 341.15395505g/mol
• Monoisotopic Mass: 341.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.3Ų

Additional information on N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide

Introduction to N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide (CAS No. 1235280-76-8)

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide, a compound with the chemical identifier CAS No. 1235280-76-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development, particularly in the treatment of various neurological and inflammatory disorders. The unique structural features of this molecule, including its fluorobenzoyl and piperidinyl moieties, contribute to its distinctive pharmacological profile.

The synthesis and characterization of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide have been the subject of extensive research, with studies focusing on optimizing its chemical properties for therapeutic use. The presence of a fluorine atom in the 2-fluorobenzoyl group is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability and binding affinity of a molecule. This feature has made it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that target central nervous system (CNS) disorders. N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide has emerged as a promising candidate due to its ability to interact with specific neurotransmitter receptors and ion channels. Preliminary studies have suggested that this compound may exhibit potent effects on pathways involved in pain modulation, neuroprotection, and cognitive enhancement.

The structural design of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide incorporates elements that are known to enhance bioavailability and reduce off-target effects. The piperidinyl ring, a common pharmacophore in many CNS-active drugs, provides a stable scaffold for further functionalization. Additionally, the pyridine carboxamide moiety contributes to the molecule's solubility and pharmacokinetic properties, making it an attractive candidate for oral administration.

One of the most compelling aspects of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide is its potential for modulating inflammatory responses. Inflammatory processes are implicated in a wide range of diseases, including neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Research has indicated that this compound may interact with inflammatory mediators and cytokines, potentially leading to novel therapeutic strategies for these conditions.

The development of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide has also benefited from advancements in computational chemistry and molecular modeling techniques. These tools have allowed researchers to predict the binding interactions of the compound with biological targets with high precision. Such insights have been crucial in guiding synthetic modifications aimed at improving its pharmacological efficacy and safety profile.

In clinical settings, N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide is being evaluated in preclinical models to assess its potential as a therapeutic agent. Initial results have shown encouraging signs of efficacy in animal models of pain and inflammation. These findings have prompted further investigation into its mechanisms of action and potential applications in human medicine.

The future prospects for N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide are promising, with ongoing research aimed at elucidating its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from preclinical studies to clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide are poised to play a crucial role in addressing unmet medical needs.

The unique combination of structural features and pharmacological properties makes N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}pyridine-2-carboxamide a standout molecule in contemporary drug discovery efforts. Its potential applications span multiple therapeutic areas, underscoring its significance as a research tool and future therapeutic agent. As scientific knowledge advances, it is anticipated that compounds like this will continue to drive innovation in pharmaceuticals, offering new hope for patients suffering from various debilitating conditions.